Cas no 658689-32-8 (Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester)

Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester structure
658689-32-8 structure
Product Name:Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester
CAS No:658689-32-8
MF:C13H19NO2
MW:221.29546380043
CID:1691930
Update Time:2024-09-02

Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester
    • methyl 3-((diethylamino)methyl)benzoate
    • Inchi: 1S/C13H19NO2/c1-4-14(5-2)10-11-7-6-8-12(9-11)13(15)16-3/h6-9H,4-5,10H2,1-3H3
    • InChI Key: SBJZGERXYGXOPQ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC(CN(CC)CC)=C1

Computed Properties

  • Exact Mass: 221.14167

Experimental Properties

  • Density: 1.020±0.06 g/cm3(Predicted)
  • Boiling Point: 295.2±23.0 °C(Predicted)
  • PSA: 29.54
  • pka: 9.43±0.25(Predicted)
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